Cas no 21563-73-5 (benzoyl chloride, 2-amino- (9ci))
21563-73-5 structure
Product Name:benzoyl chloride, 2-amino- (9ci)
CAS No:21563-73-5
MF:C7H6ClNO
MW:155.581640720367
CID:911889
PubChem ID:13808903
Update Time:2025-04-19
benzoyl chloride, 2-amino- (9ci) Chemical and Physical Properties
Names and Identifiers
-
- benzoyl chloride, 2-amino- (9ci)
- 2-aminobenzoyl chloride
- DTXSID10550147
- 21563-73-5
- anthraniloyl chloride
- SCHEMBL3939921
- Benzoyl chloride, 2-amino-
- DB-274947
-
- Inchi: 1S/C7H6ClNO/c8-7(10)5-3-1-2-4-6(5)9/h1-4H,9H2
- InChI Key: RLCMQWBYWOIEGD-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1N)=O
Computed Properties
- Exact Mass: 155.01388
- Monoisotopic Mass: 155.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
benzoyl chloride, 2-amino- (9ci) Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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